Cas no 19313-57-6 (1-(Butylsulfanyl)decane)

• Product Name: 1-(Butylsulfanyl)decane
• CAS No: 19313-57-6
• MF: C₁₄H₃₀S
• MW: 230.453003406525
• CID: 2787982
• PubChem ID: 21505098
• Update Time: 2025-04-21

1-(Butylsulfanyl)decane Chemical and Physical Properties

Names and Identifiers

• n-butyl n-decyl sulfide
• DTXSID50615183
• DTXCID10565938
• 1-(BUTYLSULFANYL)DECANE
• 19313-57-6
• SCHEMBL201899
• 1-(Butylsulfanyl)decane

• Inchi： 1S/C14H30S/c1-3-5-7-8-9-10-11-12-14-15-13-6-4-2/h3-14H2,1-2H3
• InChI Key： CLBLVLKZMJDLOT-UHFFFAOYSA-N
• SMILES： S(CCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 230.20682213Da
• Monoisotopic Mass: 230.20682213Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 25.3Ų